Cas no 583837-94-9 ([4-(Ethanesulfonyl)phenyl]methanamine)

• Product Name: [4-(Ethanesulfonyl)phenyl]methanamine
• CAS No: 583837-94-9
• MF: C₉H₁₃NO₂S
• MW: 199.27002120018
• MDL: MFCD10032480
• CID: 1610257
• PubChem ID: 17966626
• Update Time: 2025-04-21

[4-(Ethanesulfonyl)phenyl]methanamine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 4-(ethylsulfonyl)-
• (4-(ethylsulfonyl)phenyl)methanamine
• [4-(Ethanesulfonyl)phenyl]methanamine
• [4-(Ethanesulphonyl)phenyl]methanamine
• 4-Ethanesulfonyl-benzylamine
• 4-ethanesulfonylbenzylamine
• (4-ethylsulfonylphenyl)methanamine
• SLAFBMBRXKFTDS-UHFFFAOYSA-N
• NE62038
• Z1601554890
• DB-087485
• EN300-126973
• AKOS006302447
• CS-0054352
• BS-13874
• MFCD10032480
• (4-(ethylsufonyl) phenyl) methanmine
• (4-(ethanesulfonyl)phenyl)methanamine
• Z1198274258
• P10910
• 4-(Ethylsulfonyl)benzylamine
• 583837-94-9
• 1-[4-(Ethylsulfonyl)phenyl]methanamine
• SCHEMBL506696
• CHEMBL4537359

• MDL： MFCD10032480
• Inchi： 1S/C9H13NO2S/c1-2-13(11,12)9-5-3-8(7-10)4-6-9/h3-6H,2,7,10H2,1H3
• InChI Key： SLAFBMBRXKFTDS-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC(CN)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 199.06679
• Monoisotopic Mass: 199.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.5
• XLogP3: 0.4

Experimental Properties

• PSA: 60.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds